Perfluoro-2,5-diazahexane-2,5-dioxyl
Overview
Description
Perfluoro-2,5-diazahexane-2,5-dioxyl is a chemical compound that has been synthesized and used in polymer chemistry . It is not intended for human or veterinary use and is primarily used for research.
Synthesis Analysis
The synthesis of Perfluoro-2,5-diazahexane-2,5-dioxyl involves the oxidation by potassium permanganate of aqueous perfluoro-2,5-diazahexane-2,5-diol obtained by hydrolysis of a trifluoronitrosomethane–tetrafluoroethylene–phosphorus trichloride 2:1:1 adduct .Molecular Structure Analysis
The molecular formula of Perfluoro-2,5-diazahexane-2,5-dioxyl is C4F10N2O2, and it has a molecular weight of 298.04 g/mol .Chemical Reactions Analysis
Perfluoro-2,5-diazahexane-2,5-dioxyl reacts with nitric oxide to give CF3·N(O·NO)·CF2·CF2·N(O·NO)·CF3. It also reacts with hydrogen bromide, toluene, triphenylmethane, or hydrogen–Pd–BaSo4 to give CF3·N(OH)·CF2·CF2·N(OH)·CF3 . Additionally, it reacts with perfluorinated olefins or dienes to give nitroso-rubbers and heterocycles .Physical And Chemical Properties Analysis
Perfluoro-2,5-diazahexane-2,5-dioxyl has a density of 1.89g/cm3 and a boiling point of 119.4ºC at 760mmHg . The flash point is 26ºC .Scientific Research Applications
Polymer Chemistry
Perfluoro-2,5-diazahexane-2,5-dioxyl has been synthesized and used in polymer chemistry . It reacts with perfluorinated olefins or dienes to give nitroso-rubbers and heterocycles . This type of reaction finds application in the cross-linking of trifluoronitrosomethane–tetrafluoroethylene–hexafluorobutadiene terpolymers .
Polymer Cross-linking
This compound has been used in polymer cross-linking . The cross-linking of polymers is a process that can alter the physical properties of a polymer, making it more resistant to degradation and extending its lifespan .
Synthesis of Nitroso-Rubbers and Heterocycles
Perfluoro-2,5-diazahexane-2,5-dioxyl reacts with perfluorinated olefins or dienes to give nitroso-rubbers and heterocycles . These materials have a wide range of applications, including in the production of synthetic rubbers and in the pharmaceutical industry .
Reaction with Nitric Oxide
This compound reacts with nitric oxide to give CF 3 ·N (O·NO)·CF 2 ·CF 2 ·N (O·NO)·CF 3 . This reaction could have potential applications in the field of chemical synthesis .
Reaction with Hydrogen Bromide
Perfluoro-2,5-diazahexane-2,5-dioxyl reacts with hydrogen bromide to give CF 3 ·N (OH)·CF 2 ·CF 2 ·N (OH)·CF 3 . This reaction could be used in the synthesis of new compounds .
Research and Development
Perfluoro-2,5-diazahexane-2,5-dioxyl is used for research and development purposes . It is not intended for medicinal, household or other uses .
Mechanism of Action
Target of Action
Perfluoro-2,5-diazahexane-2,5-dioxyl primarily targets perfluorinated olefins or dienes . These targets play a crucial role in the formation of nitroso-rubbers and heterocycles .
Mode of Action
Perfluoro-2,5-diazahexane-2,5-dioxyl interacts with its targets through a series of chemical reactions. It reacts with nitric oxide to form CF3·N(O·NO)·CF2·CF2·N(O·NO)·CF3 . It also reacts with hydrogen bromide, toluene, triphenylmethane, or hydrogen–Pd–BaSo4 to form CF3·N(OH)·CF2·CF2·N(OH)·CF3 . When it reacts with perfluorinated olefins or dienes, it forms nitroso-rubbers and heterocycles .
Biochemical Pathways
The compound’s interaction with its targets affects the polymer cross-linking pathway . This pathway is crucial for the formation of trifluoronitrosomethane–tetrafluoroethylene–hexafluorobutadiene terpolymers . The downstream effects of this pathway include the formation of nitroso-rubbers and heterocycles .
Pharmacokinetics
Itsmolecular weight is 298.03900 , and it has a boiling point of 119.4ºC at 760mmHg . These properties may influence its bioavailability.
Result of Action
The molecular and cellular effects of Perfluoro-2,5-diazahexane-2,5-dioxyl’s action include the formation of nitroso-rubbers and heterocycles . These products find application in the cross-linking of trifluoronitrosomethane–tetrafluoroethylene–hexafluorobutadiene terpolymers .
Action Environment
The action, efficacy, and stability of Perfluoro-2,5-diazahexane-2,5-dioxyl can be influenced by various environmental factors. For instance, the presence of nitric oxide, hydrogen bromide, toluene, triphenylmethane, or hydrogen–Pd–BaSo4 can trigger different reactions . Moreover, the compound should be handled in a well-ventilated place to avoid dust formation and inhalation .
properties
InChI |
InChI=1S/C4F10N2O2/c5-1(6,15(17)3(9,10)11)2(7,8)16(18)4(12,13)14 |
Source
|
|---|---|---|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DODHNLSDGIUFMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(N(C(F)(F)F)[O])(F)F)(N(C(F)(F)F)[O])(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4F10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Perfluoro-2,5-diazahexane-2,5-dioxyl | |
CAS RN |
36525-64-1 |
Source
|
| Record name | Nitroxide, (1,1,2,2-tetrafluoro-1,2-ethanediyl)bis[(trifluoromethyl) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36525-64-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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